Cas no 1006457-69-7 (5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 1006457-69-7
• MF: C₉H₇N₃O₄S
• MW: 253.234580278397
• MDL: MFCD06804695
• CID: 3056885
• PubChem ID: 19620504
• Update Time: 2025-04-21

5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• 5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CS-0264222
• 5-[(4-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• 1006457-69-7
• AKOS000309602
• 5-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
• BBL040957
• EN300-92352
• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
• 5-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
• GQB45769
• AKOS015922222
• STL414455

• MDL： MFCD06804695
• Inchi： 1S/C9H7N3O4S/c13-9(14)8-2-1-7(17-8)5-11-4-6(3-10-11)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key： XKMAISRBBHCPRY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.01572689Da
• Monoisotopic Mass: 253.01572689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų